Cas no 2168214-69-3 (N-(4-fluorophenyl)-3-methylbutanehydrazide)

• Product Name: N-(4-fluorophenyl)-3-methylbutanehydrazide
• CAS No: 2168214-69-3
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• CID: 6040148
• PubChem ID: 165718143
• Update Time: 2025-05-22

N-(4-fluorophenyl)-3-methylbutanehydrazide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-3-methylbutanehydrazide
• EN300-1275960
• 2168214-69-3

• Inchi： 1S/C11H15FN2O/c1-8(2)7-11(15)14(13)10-5-3-9(12)4-6-10/h3-6,8H,7,13H2,1-2H3
• InChI Key： LTRNVOQGAIWTPN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(C(CC(C)C)=O)N

Computed Properties

• Exact Mass: 210.11684127g/mol
• Monoisotopic Mass: 210.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Additional information on N-(4-fluorophenyl)-3-methylbutanehydrazide

N-(4-Fluorophenyl)-3-Methylbutanehydrazide: A Comprehensive Overview

The compound N-(4-fluorophenyl)-3-methylbutanehydrazide (CAS No. 2168214-69-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique chemical structure, which combines a hydrazide functional group with a fluorinated aromatic ring. The presence of the fluorine atom in the para position of the phenyl ring introduces interesting electronic and steric properties, making it a valuable building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(4-fluorophenyl)-3-methylbutanehydrazide through various routes. One of the most promising methods involves the reaction of 4-fluoroaniline with an appropriate aldehyde or ketone derivative in the presence of hydrazine. This approach not only ensures high yields but also allows for fine-tuning of the product's properties by varying the substituents on the aromatic ring or the hydrazide moiety. Researchers have also explored catalytic systems to enhance reaction efficiency, making this compound more accessible for large-scale production.

The structural uniqueness of N-(4-fluorophenyl)-3-methylbutanehydrazide has been leveraged in drug discovery programs targeting various therapeutic areas. For instance, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be harnessed for developing novel therapeutic agents. Additionally, its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and catalysis.

In the agrochemical sector, N-(4-fluorophenyl)-3-methylbutanehydrazide has been investigated as a precursor for herbicides and fungicides. Its fluorinated aromatic ring contributes to improved bioavailability and selectivity, making it a promising candidate for next-generation agricultural chemicals. Recent field trials have demonstrated its effectiveness in controlling key crop pests without adverse environmental impacts.

Material scientists have also taken interest in this compound due to its potential as a precursor for advanced materials such as polymers and nanoparticles. The hydrazide group provides reactive sites for polymerization, while the fluorinated phenyl ring enhances thermal stability and mechanical properties. Ongoing research aims to optimize these materials for applications in electronics and biotechnology.

From an environmental standpoint, understanding the degradation pathways of N-(4-fluorophenyl)-3-methylbutanehydrazide is crucial for assessing its ecological impact. Studies have shown that this compound undergoes rapid hydrolysis under alkaline conditions, minimizing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on soil microorganisms and aquatic life.

In conclusion, N-(4-fluorophenyl)-3-methylbutanehydrazide (CAS No. 2168214-69-3) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.